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The table below summarizes the key experimental contexts in which IEICO-2F has been processed, as

gathered from the current search.

Application Noted Processing

Device Structure

Context

Parameters

Reported Outcome

Main-Chain Twisted
NFA-based PSCs

[1]

High-Efficiency
Tandem Solar Cells

[2]

Single Junction
Cells [2]

Bulk Heterojunction (BHJ)

with polymer J52 (donor)

Used as a narrow-bandgap

acceptor in a multi-layer
tandem cell.

Used as a high-performance
NFA in single junction cells.

Information not
specified in the
abstract.

Information not
specified in the product
description.

Information not
specified in the product
description.

Power Conversion
Efficiency (PCE) of
12.86% [1].

Enabled tandem cells
with nearly 14% PCE

2].

Achieved over 11%
PCE [2].

A generalized workflow for fabricating organic solar cells using the pseudo-planar heterojunction (PPHJ)
approach is illustrated below. This method is highlighted in the literature as advantageous for morphology
control [3]. While not all steps have specific parameters for IEICO-2F, this chart provides a framework for

your experimental design.
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[Start PPHJ Fabrication)

:

Donor Layer Deposition
(e.g., Spin-coating from solution)

:

Solvent Annealing Thermal Annealing
(Controls initial crystallization) (Enhances molecular ordering)

Acceptor Layer Deposition
(Spin-coating IEICO-2F from orthogonal solvent)

Interdiffusion & Mixed Phase Formation Final Thermal Annealing
(Crucial for charge generation) (Optimizes nanoscale morphology)

Completed Active Layer

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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